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Compound of Interest

Compound Name: 3-Ethyl-4-octanone

Cat. No.: B1595360

An In-depth Technical Guide to 3-Ethyl-4-
octanone

This guide provides a comprehensive overview of the chemical properties, structure, and
experimental protocols related to 3-Ethyl-4-octanone, tailored for researchers, scientists, and
professionals in drug development.

Chemical Properties and Structure

3-Ethyl-4-octanone is a branched-chain ketone known for its distinct sensory characteristics.
[1] It is a clear, colorless liquid with a sweet, fruity aroma.[1][2] The structural framework
consists of an eight-carbon (octane) backbone with a ketone functional group at the fourth
carbon and an ethyl group substituent at the third carbon.[1]

Table 1: Physicochemical Properties of 3-Ethyl-4-octanone
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Property Value Source(s)
CAS Number 19781-29-4 [11[2][3][41[5]
Molecular Formula C10H200 [11[2][41[5]
Molecular Weight 156.27 g/mol [1][5]

IUPAC Name 3-ethyloctan-4-one [1114]
Density 0.817 g/cm?3 (at 20°C) [1][2]

Boiling Point 199.3°C (at 760 mmHg) [2]

Flash Point 69.9°C [2]

Vapor Pressure

0.345 mmHg (at 25°C)

[2]

Refractive Index

1.42 (at 20°C)

[1]2]

LogP (Octanol/Water)

3.18

[2]

SMILES

CCCCC(=0)C(CC)CC

[1]

InChl Key

XIQNUWMKJIWNUCQ-
UHFFFAOYSA-N

[1]3]

Experimental Protocols

Several synthetic routes for 3-Ethyl-4-octanone have been documented, primarily involving

the formation of the ketone functional group on a branched hydrocarbon chain.

» Oxidation of Secondary Alcohol: A prevalent method is the oxidation of the precursor alcohol,

3-ethyl-4-octanol.[3] This transformation can be achieved using various oxidizing agents.

o

[3]

o

of Dess-Martin periodinane.[3]

Protocol Outline:

o

Reagents: Chromium-based reagents like pyridinium chlorochromate (PCC) are effective.

Milder Conditions: Alternatives for sensitive substrates include Swern oxidation or the use
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Dissolve the starting material, 3-ethyl-4-octanol, in a suitable solvent (e.g.,
dichloromethane).

Add the chosen oxidizing agent (e.g., PCC) portion-wise while maintaining a controlled
temperature.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas
chromatography (GC).

Upon completion, quench the reaction and work up the mixture to isolate the crude
product.

Purify the 3-Ethyl-4-octanone via distillation or column chromatography.

» Alkylation of 3-Octanone: This approach involves the introduction of the ethyl group to a pre-

existing ketone.[1]

o Reagents: 3-octanone is treated with ethyl iodide in the presence of a strong base, such
as sodium hydride (NaH).[1]

o Protocol Outline:

Prepare a solution of 3-octanone in an aprotic solvent (e.g., tetrahydrofuran).
Add a strong base (e.g., NaH) to deprotonate the a-carbon, forming an enolate.

Introduce ethyl iodide to the reaction mixture, which then undergoes nucleophilic attack
by the enolate.

Allow the reaction to proceed until completion, followed by an agueous workup to
remove unreacted reagents and byproducts.

Isolate and purify the final product.

o Decarboxylation of Fatty Acids: Another synthetic strategy involves the decarboxylation of

specific fatty acids or their derivatives that contain an ethyl group at the appropriate position.

[1]
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Synthesis Pathways for 3-Ethyl-4-octanone

Oxidation Route

3-Ethyl-4-octanol : 3-Ethyl-4-octanone

Alkylation Route

Alkylation

Click to download full resolution via product page
Caption: General synthesis workflows for 3-Ethyl-4-octanone.

The structure of 3-Ethyl-4-octanone is typically confirmed using a combination of
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR are used for
detailed structural analysis.[1] In *H NMR, the methyl groups characteristically appear as
triplets in the aliphatic region (0.8-1.2 ppm) due to coupling with adjacent methylene protons.

[1]

e Mass Spectrometry (MS): Mass spectrometric analysis shows a molecular ion peak at a
mass-to-charge ratio (m/z) of 156, corresponding to the intact molecule.[1] The
fragmentation pattern is dominated by a-cleavage reactions adjacent to the carbonyl group,
which is a characteristic feature of aliphatic ketones.[1]
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« Infrared (IR) Spectroscopy: IR analysis is used to confirm the presence of the carbonyl
(C=0) functional group, which exhibits a strong, characteristic absorption band.[6]

Chemical Reactivity

As a ketone, 3-Ethyl-4-octanone undergoes reactions typical of carbonyl compounds.

e Reduction: The carbonyl group can be reduced to a secondary alcohol (3-ethyl-4-octanol).[1]
This is commonly achieved using reducing agents like sodium borohydride (NaBHa4) or
lithium aluminum hydride (LiAIH4).[1]

o Oxidation: While ketones are generally resistant to oxidation compared to aldehydes, they
can be oxidized under strong conditions to yield carboxylic acids through cleavage of the
carbon-carbon bond adjacent to the carbonyl group.[1]

» Nucleophilic Addition: The carbonyl carbon is electrophilic and can undergo nucleophilic
addition with various nucleophiles, leading to the formation of alcohols or other derivatives.

[1]

Key Chemical Reactions of 3-Ethyl-4-octanone

3-Ethyl-4-octanone

Reducing Agents
(e.g., NaBH4)
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Carboxylic Acids

Caption: Typical chemical transformations of 3-Ethyl-4-octanone.

Applications
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The unique properties of 3-Ethyl-4-octanone make it valuable in several industrial
applications.

+ Flavoring Agent: Due to its sweet and fruity aroma, it is used as a flavoring agent in the food
and beverage industry.[1][2]

¢ Fragrance Industry: It is incorporated into perfumes, cosmetics, and other scented products.

[1][2]

+ Chemical Intermediate: It serves as a precursor or intermediate in the synthesis of other
organic compounds, including potential pharmaceuticals and agrochemicals.[1]

Primary Applications of 3-Ethyl-4-octanone

3-Ethyl-4-octanone

Food & BeveragePerfumes & Cosmetics \Organic Synthesis

Flavoring Agent Fragrance Industry

Chemical Intermediate
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Caption: Industrial application areas for 3-Ethyl-4-octanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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